Cas no 1261777-72-3 (2-(Bromomethyl)-4-iodo-1-nitrobenzene)

• Product Name: 2-(Bromomethyl)-4-iodo-1-nitrobenzene
• CAS No: 1261777-72-3
• MF: C₇H₅BrINO₂
• MW: 341.92857336998
• CID: 4965161
• Update Time: 2023-08-24

2-(Bromomethyl)-4-iodo-1-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-2-nitrobenzyl bromide
• 2-(bromomethyl)-4-iodo-1-nitrobenzene
• 2-(Bromomethyl)-4-iodo-1-nitrobenzene

• Inchi： 1S/C7H5BrINO2/c8-4-5-3-6(9)1-2-7(5)10(11)12/h1-3H,4H2
• InChI Key： RINRHATZWUNCBV-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(CBr)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 340.85484 g/mol
• Monoisotopic Mass: 340.85484 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 341.93
• XLogP3: 3
• Topological Polar Surface Area: 45.8